3-(2-Hydroxybenzoyl)propionic acid
Overview
Description
3-(2-Hydroxybenzoyl)propionic acid is a natural product found in Engelhardia roxburghiana with data available.
Scientific Research Applications
Metabolite Analysis
Kobayashi, Kanai, and Tanayama (1978) investigated the biotransformation of a related compound, 3-(2',4',5'-triethoxybenzoyl)propionic acid, in humans. This study revealed significant conjugation with glucuronic acid and deethylation followed by conjugation for elimination mainly in urine, demonstrating the compound's metabolic pathway in the human body Kobayashi, T., Kanai, Y., Tanayama, S. (1978). Human urinary metabolites of 3-(2',4',5'-triethoxybenzoyl)propionic acid, a new biliary smooth muscle relaxant with choleretic activity. Xenobiotica; the fate of foreign compounds in biological systems, 8(12), 737-43.
Hypolipidemic Activity
Tomisawa et al. (1985) synthesized 3-(4-Phenoxybenzoyl) propionic acids and tested them for hypolipidemic activity. This revealed that certain derivatives, particularly the 2-acetylthio derivative, exhibited potent hypolipidemic activity Tomisawa, K., Kameo, K., Matsunaga, T., Saito, S., Hosoda, K., Asami, Y., Sota, K. (1985). Studies on hypolipidemic agents. II. 3-(4-Phenoxybenzoyl)-propionic acid derivatives. Chemical & pharmaceutical bulletin, 33(6), 2386-94.
Derivatization and Synthesis
Mikolasch et al. (2002) achieved the derivatization of 3-(3,4-dihydroxyphenyl)-propionic acid by laccase-catalyzed N-coupling of aromatic and aliphatic amines. This study highlights the synthetic versatility of similar compounds in creating new chemical entities Mikolasch, A., Hammer, E., Jonas, U., Popowski, K., Stielow, A., Schauer, F. (2002). Synthesis of 3-(3,4-dihydroxyphenyl)-propionic acid derivatives by N-coupling of amines using laccase. Tetrahedron, 58, 7589-7593.
properties
CAS RN |
39560-34-4 |
|---|---|
Product Name |
3-(2-Hydroxybenzoyl)propionic acid |
Molecular Formula |
C10H10O4 |
Molecular Weight |
194.18 g/mol |
IUPAC Name |
4-(2-hydroxyphenyl)-4-oxobutanoic acid |
InChI |
InChI=1S/C10H10O4/c11-8-4-2-1-3-7(8)9(12)5-6-10(13)14/h1-4,11H,5-6H2,(H,13,14) |
InChI Key |
QBQVEOIVSWQRDU-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C(=C1)C(=O)CCC(=O)O)O |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)CCC(=O)O)O |
Other CAS RN |
39560-34-4 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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